Cas no 1374574-02-3 (1H-2-Benzopyran-6-acetaldehyde, 1-oxo-)
1374574-02-3 structure
Product Name:1H-2-Benzopyran-6-acetaldehyde, 1-oxo-
CAS No:1374574-02-3
MF:C11H8O3
MW:188.179423332214
CID:2191923
PubChem ID:77230658
Update Time:2024-03-01
1H-2-Benzopyran-6-acetaldehyde, 1-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Oxo-1h-isochromen-6-yl)acetaldehyde
- 1H-2-Benzopyran-6-acetaldehyde, 1-oxo-
- LDPDNQYIXCYPGH-UHFFFAOYSA-N
- (1-oxo-1H-isochromen-6-yl)acetaldehyde
- (1-oxo-1H-isochromen-6-yl) acetaldehyde
-
- Inchi： 1S/C11H8O3/c12-5-3-8-1-2-10-9(7-8)4-6-14-11(10)13/h1-2,4-7H,3H2
- InChI Key： LDPDNQYIXCYPGH-UHFFFAOYSA-N
- SMILES： O1C=CC2C=C(CC=O)C=CC=2C1=O
Computed Properties
- Exact Mass: 188.047344113g/mol
- Monoisotopic Mass: 188.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 1.3
1H-2-Benzopyran-6-acetaldehyde, 1-oxo- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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